4,6-Dimethyl-3-(phenylsulfonyl)-2-pyridinyl 2,3,6-trifluorobenzenecarboxylate

• IUPAC Name: [3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl] 2,3,6-trifluorobenzoate
• InChI: InChI=1S/C20H14F3NO4S/c1-11-10-12(2)24-19(18(11)29(26,27)13-6-4-3-5-7-13)28-20(25)16-14(21)8-9-15(22)17(16)23/h3-10H,1-2H3
• InChI Key: XOCQDJQVLPWIPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1S(=O)(=O)C2=CC=CC=C2)OC(=O)C3=C(C=CC(=C3F)F)F)C
• Molecular Formula: C20H14F3NO4S
• Molecular Weight: 421.4 g/mol

Description

4,6-Dimethyl-3-(phenylsulfonyl)-2-pyridinyl 2,3,6-trifluorobenzenecarboxylate (4,6-DMPP-TFB) is an organic compound belonging to the class of pyridines. It is a colorless solid that is used in various scientific research and laboratory experiments. 4,6-DMPP-TFB has a wide range of applications due to its unique chemical structure, which allows it to interact with other molecules in different ways. It has been used in the synthesis of various organic compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

Pyridinium-Derived N-Heterocyclic Carbene Complexes of Platinum

Research by Owen, Labinger, and Bercaw (2004) explores the synthesis, structure, and ligand substitution kinetics of pyridinium-derived N-heterocyclic carbene complexes of platinum. These complexes exhibit characteristics like carbene pi-acidity and a degree of Pt-C multiple bonding, influencing ligand substitution rate constants significantly (Owen et al., 2004).

Soluble Fluorinated Polyamides Containing Pyridine and Sulfone Moieties

Liu et al. (2013) synthesized new diamines containing pyridine and trifluoromethylphenyl groups, leading to fluorinated polyamides with distinct properties. These polymers display high thermal stability and could be cast into transparent, flexible films, showcasing potential in material science (Liu et al., 2013).

Sulfonyl Fluoride-Based Prosthetic Compounds for Radiopharmaceuticals

Inkster et al. (2012) developed a method to prepare bifunctional arylsulfonyl fluorides from their sulfonyl chloride analogues, which could be used in radiopharmaceutical development, especially in PET chemistry (Inkster et al., 2012).

Synthesis of Cyclopentene and Cyclohexene Derivatives

Mukai, Ukon, and Kuroda (2003) conducted a study on the synthesis of cyclopentene and cyclohexene derivatives through endo-mode ring closure of allenyl sulfones. This method represents a new entry to carbocycles (Mukai et al., 2003).

Extended π-Conjugated Organic Material Synthesis

Antony et al. (2019) synthesized a new extended π-conjugated chromophore, demonstrating its potential in nonlinear optical properties and as an organic material (Antony et al., 2019).

Syntheses of Methylsulfonioarylene and Thioarylene Polymers

Oyaizu et al. (2003) focused on the synthesis of polymers from aryl sulfoxides, highlighting potential applications in the development of engineering plastics (Oyaizu et al., 2003).